Cas no 2287345-38-2 (Tert-butyl spiro[8-azabicyclo[3.2.1]octane-3,2'-piperidine]-8-carboxylate)

• Product Name: Tert-butyl spiro[8-azabicyclo[3.2.1]octane-3,2'-piperidine]-8-carboxylate
• CAS No: 2287345-38-2
• MF: C₁₆H₂₈N₂O₂
• MW: 280.405724525452
• CID: 6602001
• PubChem ID: 137944672
• Update Time: 2025-10-18

Tert-butyl spiro[8-azabicyclo[3.2.1]octane-3,2'-piperidine]-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6738470
• 2287345-38-2
• tert-butyl 8-azaspiro[bicyclo[3.2.1]octane-3,2'-piperidine]-8-carboxylate
• Tert-butyl spiro[8-azabicyclo[3.2.1]octane-3,2'-piperidine]-8-carboxylate

• Inchi： 1S/C16H28N2O2/c1-15(2,3)20-14(19)18-12-6-7-13(18)11-16(10-12)8-4-5-9-17-16/h12-13,17H,4-11H2,1-3H3
• InChI Key： BCMUGSNHQZRLEX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2CCC1CC1(CCCCN1)C2)=O

Computed Properties

• Exact Mass: 280.215078140g/mol
• Monoisotopic Mass: 280.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.6Ų

Additional information on Tert-butyl spiro[8-azabicyclo[3.2.1]octane-3,2'-piperidine]-8-carboxylate

Recent Advances in the Study of Tert-butyl spiro[8-azabicyclo[3.2.1]octane-3,2'-piperidine]-8-carboxylate (CAS: 2287345-38-2)

The compound Tert-butyl spiro[8-azabicyclo[3.2.1]octane-3,2'-piperidine]-8-carboxylate (CAS: 2287345-38-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its spirocyclic structure, which combines an 8-azabicyclo[3.2.1]octane core with a piperidine moiety, offers a versatile scaffold for the development of ligands targeting various receptors and enzymes. Researchers have successfully utilized this compound in the synthesis of potential candidates for treating neurological disorders, including Alzheimer's disease and Parkinson's disease, due to its ability to modulate neurotransmitter systems.

In terms of pharmacological properties, preliminary in vitro and in vivo studies have demonstrated that derivatives of Tert-butyl spiro[8-azabicyclo[3.2.1]octane-3,2'-piperidine]-8-carboxylate exhibit promising activity profiles. For instance, certain analogs have shown selective binding affinity to sigma-1 and sigma-2 receptors, which are implicated in neuroprotection and cancer therapy. Additionally, the compound's pharmacokinetic properties, such as its metabolic stability and blood-brain barrier permeability, have been investigated, with results suggesting its suitability for central nervous system (CNS)-targeted therapies.

Methodologically, advancements in synthetic chemistry have enabled more efficient and scalable routes to produce Tert-butyl spiro[8-azabicyclo[3.2.1]octane-3,2'-piperidine]-8-carboxylate. Recent publications describe optimized protocols that reduce reaction times and improve yields, making the compound more accessible for further research and development. These synthetic improvements are critical for supporting large-scale preclinical studies and eventual clinical trials.

Looking ahead, the potential applications of this compound extend beyond neurology. Emerging research suggests its utility in oncology, particularly in the design of small-molecule inhibitors targeting specific signaling pathways. Furthermore, its structural flexibility allows for modifications that could enhance its selectivity and efficacy, paving the way for next-generation therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Tert-butyl spiro[8-azabicyclo[3.2.1]octane-3,2'-piperidine]-8-carboxylate (CAS: 2287345-38-2) represents a promising scaffold in medicinal chemistry, with diverse therapeutic potential. Continued research into its derivatives and mechanisms of action will likely yield innovative treatments for a range of diseases, underscoring the importance of this compound in the future of drug discovery.